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These application notes provide a detailed overview of the use of Sodium-22 (²²Na) as a

positron source for non-destructive material characterization. The primary techniques

discussed are Positron Annihilation Lifetime Spectroscopy (PALS) and Doppler Broadening

Spectroscopy (DBS), which offer unique insights into the atomic and sub-nanometer scale

structure of materials. These methods are particularly valuable for investigating defects, free

volume, and porosity in a wide range of materials, from polymers and semiconductors to

pharmaceutical solids.

Introduction to Positron Annihilation Spectroscopy
(PAS) with Sodium-22
Sodium-22 is a radioactive isotope that decays primarily through positron (β+) emission.[1]

This property makes it an ideal source for Positron Annihilation Spectroscopy (PAS), a powerful

non-destructive technique for probing the microstructure of materials.[2] When a positron from

a ²²Na source is introduced into a material, it rapidly thermalizes and then annihilates with an

electron, producing two characteristic 511 keV gamma rays.[3] The characteristics of these

annihilation gamma rays, specifically their timing and energy distribution, are sensitive to the

local electronic environment at the annihilation site. This sensitivity allows for the detailed

characterization of open-volume defects such as vacancies, voids, and pores.[4][5]
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The two principal PAS techniques utilizing ²²Na are:

Positron Annihilation Lifetime Spectroscopy (PALS): This technique measures the time delay

between the emission of a positron from the ²²Na source and its subsequent annihilation in

the material.[6] The lifetime of the positron is directly related to the electron density at the

annihilation site. In regions of lower electron density, such as defects or pores, the positron

lifetime is longer.[7]

Doppler Broadening Spectroscopy (DBS): This technique measures the energy distribution

of the annihilation gamma rays.[8] The motion of the electron-positron pair at the moment of

annihilation causes a Doppler shift in the energy of the emitted photons. Annihilation with

low-momentum valence electrons results in a narrower energy peak, while annihilation with

high-momentum core electrons leads to a broader peak. The shape of this peak provides

information about the chemical environment and the type of atoms surrounding the

annihilation site.[9]

Key Characteristics of Sodium-22
A thorough understanding of the properties of Sodium-22 is essential for its safe and effective

use as a positron source.

Property Value Reference

Half-life 2.602 years [10]

Decay Mode

Positron Emission (β+)

(90.5%), Electron Capture

(9.5%)

[1]

Positron (β+) Energy

(Maximum)
545.5 keV [10]

Gamma Ray Energies
1274.5 keV (from the decay of

22Ne), 511.0 keV (annihilation)
[10][11]

Specific Activity 6,244 Curies/gram [10]
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Applications in Material Science and Drug
Development
The ability of PAS techniques to probe free volume and defects at the nanoscale makes them

invaluable in various scientific and industrial fields.

Materials Science
Polymers: PALS is extensively used to characterize the free volume in polymers, which

governs their mechanical, thermal, and transport properties.[1][12][13] The size and

distribution of free volume holes can be correlated with properties like gas permeability,

diffusion, and the glass transition temperature.[14]

Semiconductors: PAS is a highly sensitive tool for detecting and identifying vacancy-type

defects in semiconductors, which can significantly impact their electrical and optical

properties.[15]

Metals and Alloys: In metals, positrons are trapped at defects such as vacancies,

dislocations, and grain boundaries. PAS techniques can provide information on defect

concentration and their chemical environment.[16]

Porous Materials: PALS is an effective method for characterizing the pore size and

connectivity in porous materials like zeolites and metal-organic frameworks (MOFs).[11][17]

Drug Development and Pharmaceutical Sciences
The application of PAS, particularly PALS, in the pharmaceutical industry is a growing field,

offering insights into the solid-state properties of drugs and excipients.[10][18]

Characterization of Amorphous Solids: Amorphous drugs often exhibit enhanced solubility

and bioavailability. However, they are thermodynamically unstable and can recrystallize over

time. PALS can be used to study the free volume in amorphous materials, which is related to

their physical stability.[19][20]

Drug Delivery Systems: The performance of drug delivery systems, such as polymer-based

matrices and porous carriers, is dependent on their microstructure. PALS can characterize
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the free volume and pore structure, providing a deeper understanding of drug release

mechanisms.[18][21]

Excipient Characterization: The properties of pharmaceutical excipients can influence the

manufacturing process and the stability of the final dosage form. PALS can be used to

characterize the microstructure of excipients and their interaction with the active

pharmaceutical ingredient (API).[10]

Biocompatible Materials and Medical Devices: PALS is used to study the microstructure of

materials used in medical devices, such as contact lenses and implants, correlating

properties like oxygen permeability with the free volume.[10]

Quantitative Data Presentation
The following tables summarize typical quantitative data obtained from PALS and DBS

experiments for various materials.

Table 1: Positron Lifetimes and Corresponding Free
Volume Sizes in Polymers

Polymer
o-Ps Lifetime (τ₃)
(ns)

Free Volume
Radius (R) (Å)

Reference

Polycarbonate ~2.1 ~3.0 [1]

Polystyrene ~2.0 ~2.9 [1]

Poly(methyl

methacrylate)
~1.8 ~2.7 [1]

High-Density

Polyethylene
~2.7 ~3.5 [14]

Low-Density

Polyethylene
~2.5 ~3.3 [14]

Note: The relationship between o-Ps lifetime (τ₃) and the radius (R) of a spherical free volume

cavity is often described by the Tao-Eldrup model.[22]
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Table 2: Doppler Broadening S- and W-Parameters for
Selected Metals

Metal
S-Parameter
(approx.)

W-Parameter
(approx.)

Reference

Aluminum (defect-

free)
0.50 0.05 [23]

Copper (defect-free) 0.45 0.15 [23]

Iron (defect-free) 0.43 0.18 [7]

Silicon (defect-free) 0.53 0.04 [24]

Note: S-parameter represents the fraction of annihilations with low-momentum valence

electrons, while the W-parameter represents the fraction of annihilations with high-momentum

core electrons. These values are often normalized to a reference material like defect-free

aluminum.

Experimental Protocols
Safety Precautions for Handling Sodium-22
Sodium-22 is a radioactive material and must be handled with appropriate safety measures to

minimize radiation exposure.

Shielding: Use high-density shielding materials like lead to shield the gamma radiation from

the ²²Na source.[17]

Personal Protective Equipment (PPE): Always wear a lab coat, disposable gloves, and safety

glasses when handling the source.[11]

Dosimetry: Personnel handling significant activities of ²²Na should wear whole-body and ring

dosimeters to monitor their radiation dose.

Contamination Control: Handle the source in a designated area. Use trays and absorbent

paper to contain any potential spills. Regularly monitor the work area for contamination using

a suitable survey meter.
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Source Integrity: Sealed ²²Na sources should be leak-tested regularly.

Protocol for Positron Annihilation Lifetime
Spectroscopy (PALS)
Objective: To measure the positron lifetime spectrum of a material to determine the size and

concentration of free volume elements or defects.

Materials and Equipment:

²²Na positron source (typically 10-50 µCi) sealed between two thin foils (e.g., Kapton or

metal foil).[25][26]

Sample material (two identical pieces to form a sandwich geometry around the source).

PALS spectrometer consisting of:

Two fast scintillator detectors (e.g., BaF₂ or plastic scintillators) coupled to photomultiplier

tubes (PMTs).

Fast timing electronics (e.g., constant fraction discriminators, time-to-amplitude converter,

multichannel analyzer).[2][6]

Lead shielding for detectors and source.

Data acquisition system.

Procedure:

Sample Preparation: Prepare two identical pieces of the sample material with flat surfaces.

The thickness should be sufficient to stop all positrons from the ²²Na source.

Source-Sample Assembly: Carefully place the ²²Na source between the two sample pieces,

creating a "sandwich" structure.

Spectrometer Setup:
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Position the two detectors 180° apart, with the source-sample assembly placed

symmetrically between them.

One detector will detect the 1.27 MeV "start" gamma ray emitted simultaneously with the

positron.

The other detector will detect one of the 511 keV "stop" annihilation gamma rays.

Data Acquisition:

The time difference between the detection of the start and stop signals is measured for

each event.

A histogram of these time differences, the positron lifetime spectrum, is accumulated. A

sufficient number of counts (typically 10⁶ to 10⁷) should be collected to ensure good

statistical accuracy.

Data Analysis:

The lifetime spectrum is deconvoluted into several exponential decay components using

specialized software (e.g., PATFIT, LT).[3][14]

Each component is characterized by a lifetime (τ) and an intensity (I).

The longest-lived component (τ₃) is typically attributed to the annihilation of ortho-

positronium (o-Ps) in free volume holes.

The lifetime (τ₃) is used to calculate the average size of the free volume holes, while its

intensity (I₃) is related to their concentration.

Protocol for Coincidence Doppler Broadening
Spectroscopy (CDBS)
Objective: To measure the momentum distribution of the annihilating electron-positron pairs to

obtain information about the chemical environment of the annihilation sites.

Materials and Equipment:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.azom.com/article.aspx?ArticleID=24642
https://pubs.acs.org/doi/abs/10.1021/ma000551+
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


²²Na positron source and sample assembly (as in PALS).

CDBS spectrometer consisting of:

Two high-purity germanium (HPGe) detectors positioned face-to-face (180°).[5][27]

Coincidence electronics to ensure that both 511 keV annihilation photons are detected

simultaneously.

Multichannel analyzers to record the energy spectrum from both detectors.

Lead shielding.

Data acquisition and analysis software.[27]

Procedure:

Sample and Source Setup: Prepare the source-sample sandwich as described for PALS.

Spectrometer Setup:

Position the two HPGe detectors 180° apart with the sample in between.

Set up the electronics to record events only when both detectors register a 511 keV

gamma ray in coincidence. This significantly reduces the background compared to a

single-detector measurement.[5]

Data Acquisition:

Acquire a two-dimensional energy spectrum (E₁ vs. E₂).

Collect a high number of counts (typically >10⁷) in the 511 keV peak region to obtain good

statistics, especially in the high-momentum tail of the distribution.

Data Analysis:

The 2D spectrum is projected onto a 1D energy spectrum.

The shape of the Doppler-broadened peak is analyzed using the S- and W-parameters.
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The S-parameter (Shape parameter) is the ratio of the counts in the central, low-

momentum region of the peak to the total counts in the peak. It is sensitive to annihilation

with valence electrons.

The W-parameter (Wing parameter) is the ratio of the counts in the high-momentum "wing"

regions of the peak to the total counts. It is sensitive to annihilation with core electrons and

is characteristic of the chemical elements present at the annihilation site.

By plotting the S-parameter versus the W-parameter for different samples or conditions,

one can identify different types of defects and their chemical surroundings.[23]
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Caption: Decay of Sodium-22 and subsequent positron annihilation process.

Experimental Workflow for Positron Annihilation
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Caption: Step-by-step workflow for a PALS experiment.
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Principle of Defect Detection by Positron Annihilation

Material Lattice
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Caption: Positron trapping at a vacancy defect leading to a longer lifetime signal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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